Cas no 52497-47-9 (2-Propoxyethyl 4-methylbenzenesulfonate)
2-Propoxyethyl 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL2558543
- 52497-47-9
- 2-propoxyethyl 4-methylbenzene-1-sulfonate
- 2-propoxyethyl 4-methylbenzenesulfonate
- EN300-7051268
- 2-Propoxyethyl 4-methylbenzenesulfonate
-
- Inchi: 1S/C12H18O4S/c1-3-8-15-9-10-16-17(13,14)12-6-4-11(2)5-7-12/h4-7H,3,8-10H2,1-2H3
- InChI Key: CUEIJYXBPFSYAT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCC
Computed Properties
- Exact Mass: 258.09258022g/mol
- Monoisotopic Mass: 258.09258022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 61Ų
2-Propoxyethyl 4-methylbenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7051268-0.05g |
2-propoxyethyl 4-methylbenzene-1-sulfonate |
52497-47-9 | 0.05g |
$323.0 | 2023-05-30 | ||
| Enamine | EN300-7051268-0.1g |
2-propoxyethyl 4-methylbenzene-1-sulfonate |
52497-47-9 | 0.1g |
$339.0 | 2023-05-30 | ||
| Enamine | EN300-7051268-0.25g |
2-propoxyethyl 4-methylbenzene-1-sulfonate |
52497-47-9 | 0.25g |
$354.0 | 2023-05-30 | ||
| Enamine | EN300-7051268-0.5g |
2-propoxyethyl 4-methylbenzene-1-sulfonate |
52497-47-9 | 0.5g |
$370.0 | 2023-05-30 | ||
| Enamine | EN300-7051268-1.0g |
2-propoxyethyl 4-methylbenzene-1-sulfonate |
52497-47-9 | 1g |
$385.0 | 2023-05-30 | ||
| Enamine | EN300-7051268-2.5g |
2-propoxyethyl 4-methylbenzene-1-sulfonate |
52497-47-9 | 2.5g |
$754.0 | 2023-05-30 | ||
| Enamine | EN300-7051268-5.0g |
2-propoxyethyl 4-methylbenzene-1-sulfonate |
52497-47-9 | 5g |
$1115.0 | 2023-05-30 | ||
| Enamine | EN300-7051268-10.0g |
2-propoxyethyl 4-methylbenzene-1-sulfonate |
52497-47-9 | 10g |
$1654.0 | 2023-05-30 |
2-Propoxyethyl 4-methylbenzenesulfonate Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-Propoxyethyl 4-methylbenzenesulfonate
Comprehensive Overview of 2-Propoxyethyl 4-methylbenzenesulfonate (CAS No. 52497-47-9)
2-Propoxyethyl 4-methylbenzenesulfonate (CAS No. 52497-47-9) is a specialized organic compound widely recognized for its versatile applications in industrial and research settings. This sulfonate ester, characterized by its unique molecular structure, has garnered significant attention due to its role as an intermediate in synthetic chemistry. The compound's propoxyethyl and methylbenzenesulfonate functional groups contribute to its reactivity, making it valuable for tailored chemical synthesis. Researchers and manufacturers frequently seek this compound for its ability to facilitate specific reactions, particularly in the development of advanced materials and fine chemicals.
In recent years, the demand for 2-Propoxyethyl 4-methylbenzenesulfonate has surged alongside growing interest in sustainable and high-performance chemical solutions. Searches for "sulfonate ester applications" and "CAS 52497-47-9 uses" reflect its relevance in modern chemistry. The compound's stability under controlled conditions and compatibility with various solvents enhance its utility in laboratories and industrial processes. Its molecular properties align with trends favoring eco-friendly and efficient synthetic pathways, addressing concerns about environmental impact and resource optimization.
One of the key advantages of 2-Propoxyethyl 4-methylbenzenesulfonate lies in its adaptability to diverse reaction conditions. Chemists often explore its potential in nucleophilic substitution reactions, where the 4-methylbenzenesulfonate group acts as a leaving group. This feature is particularly valuable in pharmaceutical and agrochemical research, where precision and yield are critical. Online queries such as "how to synthesize sulfonate esters" and "2-Propoxyethyl derivatives" highlight the compound's role in cutting-edge scientific inquiries. Additionally, its compatibility with green chemistry principles positions it as a candidate for sustainable innovation.
The synthesis and handling of 2-Propoxyethyl 4-methylbenzenesulfonate require adherence to stringent safety protocols, though it is not classified as hazardous under standard regulations. Its applications extend to polymer chemistry, where it serves as a modifier or cross-linking agent. Discussions around "advanced polymer additives" and "specialty chemicals for materials science" often reference this compound's contributions. As industries prioritize performance and sustainability, the demand for such tailored chemicals is expected to grow, reinforcing the importance of CAS No. 52497-47-9 in contemporary research and development.
In conclusion, 2-Propoxyethyl 4-methylbenzenesulfonate (CAS No. 52497-47-9) represents a critical component in modern chemical synthesis. Its structural features and functional versatility make it indispensable for researchers aiming to innovate in materials science, pharmaceuticals, and beyond. By aligning with industry trends and addressing common search queries, this overview underscores the compound's significance while providing actionable insights for professionals and enthusiasts alike.
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